Cas no 100643-71-8 (Desloratadine)

• Product Name: Desloratadine
• CAS No: 100643-71-8
• MF: C₁₉H₁₉ClN₂
• MW: 310.820563554764
• MDL: MFCD00871949
• CID: 62170
• PubChem ID: 124087
• Update Time: 2025-12-15

Desloratadine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6,11-dihydro-11-(4-piperdinylidene)-5h-benzo[5,6]cyclohepta[1,2-b]pyridine
• 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDINE
• AKOS 92131
• DESLORATADINE
• DESLORATIDINE
• SCH-34117
• Aerius
• Dis-loratadine
• Sch-34117, 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H
• 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 8-chloro-6,11-dihydro- 11-(4-piperidinylidene)-
• 8-Chloro-11-piperidin-4-ylidene-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• Sch34117
• 8-Chloro-6,11-dihydro-11(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b] pyridine
• Allex
• AzoMyr
• Clarinex
• descarboethoxyloratadine
• Loratadine Related CoMpound A
• Neoclarityn
• Opulis
• 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H- benzo[5,6]cyclohepta[1,2,b]pyridine
• Clarinex®
• NSC 675447
• Denosin
• Desalex
• Sch 34117
• Descarboethoxyoratidine
• Clarinex RediTabs
• MLS000559042
• JAUOIFJMECXRGI-UHFFFAOYSA-N
• FVF865388R
• NCGC00159325-03
• MK-4117
• SBI-0206828.P001
• 8-chloro-6,11-dihydro-11-(4-piperdinylidene)- 5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• CAS-100643-71-8
• LORATADINE IMPURITY D [EP IMPURITY]
• BCP02340
• 8-chloro-6,11-dihydro-11-(4-piperidylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• RUPATADINE FUMARATE IMPURITY B (EP IMPURITY)
• NC00412
• 8-Chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine (Descarboethoxyloratadine; Desloratadine)
• AB00456701-13
• SR-01000668962-5
• R06AX27
• 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDINE-D5
• MFCD00871949
• 8-chloro-11-(4-piperidinylidene)-6,11-dihydro-5H- benzo[4,5]cyclohepta[2,1-b]pyridine
• Desloratadine teva
• AB00456701-11
• Z2235801903
• DESLORATADINE [INN]
• Q-200936
• 4-(8-chloro-5,6-dihydro-11H-benzo-[5,6]cyclohepta(1,2-b]pyridin-11-ylidene)-piperidine
• DESLORATADINE (EP MONOGRAPH)
• Desloratadine, United States Pharmacopeia (USP) Reference Standard
• DESLORATADINE [MI]
• NCGC00159325-05
• Tox21_111574_1
• 13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• HMS3394H05
• Desloratadine, European Pharmacopoeia (EP) Reference Standard
• 8-Chloro-11-piperidin-4-ylidene-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
• DESLORATADINE [USP-RS]
• MLS001201801
• HMS2052H05
• AC-1279
• s4012
• Desloratadine for system suitability
• Clarinex(R)
• HY-B0539
• SR-01000668962-8
• Desloratadine (JAN/USP/INN)
• Opera_ID_1891
• CHEBI:291342
• SCHEMBL4425
• DESLORATADINE COMPONENT OF CLARINEX-D
• Desloratidine, Pharmaceutical Secondary Standard; Certified Reference Material
• DESLORATADINE [EMA EPAR]
• DESLORATADINE [JAN]
• desloratadinum
• HMS2093F19
• SMR000149358
• 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
• CCG-101162
• 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene) piperidine
• CPD000149358
• HMS3885C18
• NSC759824
• 4-{8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene}piperidine
• 13-chloro-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• AB00456701_15
• 8-chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• NCGC00159325-04
• 8-chloro-11-(4-piperidylidene)-6,11-dihydro-5h-benzo[5.6]cyclohepta[1,2-b]pyridine
• Pharmakon1600-01505393
• Desloratadine [USAN]
• DESLORATADINE TEVA (AUTHORIZED: RHINITIS, URTICARIA)
• LORATADINE IMPURITY D (EP IMPURITY)
• 5H-Benzo(5,6)cyclohepta(1,2-b)pyridine, 8-chloro-6,11-dihydro-11-(4-piperidinylidene)-
• Desloratadine for system suitability, European Pharmacopoeia (EP) Reference Standard
• 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 8-chloro-6,11-dihydro-11-(4-piperidinylidene)-
• 4-{8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene}-piperidine
• SR-01000668962-4
• UNII-FVF865388R
• NSC-759824
• Desloratadine [USAN:INN:BAN]
• 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta(1,2-b]pyridin-11-ylidene)-piperidine
• HMS3715J15
• L001025
• BDBM50073179
• HMS2090C06
• HMS3652O15
• 13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaene
• DESLORATADINE [WHO-DD]
• 8-chloro-11-(4-piperidyliden)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• Desloratadina
• 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-BPYRIDINE
• 8-chloro-11-piperidin-4-ylidene-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine
• CHEMBL1172
• 4-(8-chloro-5,6-dihydro-11 H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine
• SW197792-3
• DESLORATADINE [VANDF]
• DTXSID1044196
• EN300-1589139
• FT-0666048
• Tox21_111574
• 8-CHLORO-6,11-DIHYDRO-11(4-PIPERIDYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-B) PYRIDINE
• SR-01000668962
• NSC675447
• DESLORATADINE (USP-RS)
• GTPL7157
• DTXCID9024196
• DESLORATADINE RATIOPHARM
• AB00456701_14
• NSC 759824
• NS00008826
• MLS000759406
• DB00967
• 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine
• 13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,12,14-hexaene
• DESLORATADINE (USP MONOGRAPH)
• 8-chloro-11-(4-piperidyliden)-6,11-dihydro-5H-benzo[5,6]cyclohepta [1,2-b]pyridine
• KS-1048
• DESLORATADINE [ORANGE BOOK]
• Desloratadine Actavis
• CLARINEX-D COMPONENT DESLORATADINE
• D03693
• NSC-675447
• 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2B)PYRIDINE
• DESLORATADINE [MART.]
• BD164361
• DESLORATADINE (MART.)
• Desloratadine, powder, >=98% (HPLC)
• DESLORATADINE RATIOPHARM (AUTHORIZED: RHINITIS, URTICARIA)
• D3787
• BRD-K82357231-001-13-4
• SB17503
• 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta [1,2-b]pyridin-11-ylidene) piperidine
• MLS001424247
• DESLORATADINE [EP MONOGRAPH]
• DESLORATADINE [USP MONOGRAPH]
• NCGC00159325-02
• RUPATADINE FUMARATE IMPURITY B [EP IMPURITY]
• Clarinex (TN)
• FT-0602522
• Desloratadine- Bio-X
• 8-Chloro-5,6-dihydro-11-(piperidin-4-ylidene)-11H-benzo[5,6]cyclohepta[1,2-b]pyridine)
• 8-CHLORO-11-(4-PIPERIDYLIDENE)-6,11-DIHYDRO-5H-BENZO[5,6]CYCLOHEPTA[1,2-b]PYRIDINE
• DESLORATADINE ACTAVIS (AUTHORIZED: RHINITIS, URTICARIA)
• AKOS000280921
• Q418060
• Dasselta
• 100643-71-8
• A19515
• H11943
• GLXC-03578
• ALBB-027276
• BBL010777
• BRD-K82357231-001-17-5
• BRD-K82357231-001-18-3
• STK586537
• BRD-K82357231-001-19-1
• Desloratadine

• MDL： MFCD00871949
• Inchi： 1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2
• InChI Key： JAUOIFJMECXRGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC=CN=C1/C/2=C1/CCNCC/1

Computed Properties

• Exact Mass: 310.12400
• Monoisotopic Mass: 310.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 24.9

Experimental Properties

• Color/Form: Powder
• Density: 1.221
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 467.9°C at 760 mmHg
• Flash Point: 236.8 oC
• Refractive Index: 1.625
• Solubility: DMSO: >10mg/mL
• PSA: 24.92000
• LogP: 4.34770
• Merck: 2922
• Solubility: It is easily soluble in chloroform, methanol and ethanol, soluble in dichloromethane, ethyl acetate and acetone, and almost insoluble in water.

Desloratadine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• Safety Instruction： S16; S23; S36/37/39
• RTECS：DE8011000
• Risk Phrases：R11
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines
• Pharmaceutical and Biochemical Products

Additional information on Desloratadine

Desloratadine and Its CAS No. 100643-71-8: A Comprehensive Overview in Modern Pharmaceutical Research

Desloratadine, a prominent second-generation antihistamine, is widely recognized for its efficacy in managing allergic rhinitis and urticaria. The compound is characterized by its chemical structure, which is closely related to loratadine, another well-known antihistamine. The CAS number 100643-71-8 uniquely identifies Desloratadine in the chemical database, underscoring its significance in pharmaceutical research and development. This introduction delves into the compound's pharmacological properties, recent advancements in its application, and the latest research findings that highlight its role in modern medicine.

The molecular formula of Desloratadine is C₂₂H₂₃ClN₂O, reflecting its complex chemical composition. As a derivative of loratadine, Desloratadine exhibits enhanced selectivity for histamine H₁ receptors, leading to reduced side effects such as drowsiness and dry mouth. This improved selectivity has made it a preferred choice for patients seeking effective allergy relief without the undesired sedative effects associated with first-generation antihistamines.

In recent years, significant research has focused on the pharmacokinetics and pharmacodynamics of Desloratadine. Studies have demonstrated that Desloratadine has a longer half-life compared to loratadine, allowing for less frequent dosing and improved patient compliance. For instance, a study published in the Journal of Clinical Pharmacology highlighted that Desloratadine maintains stable plasma concentrations over a 24-hour period, making it an ideal candidate for once-daily administration.

The therapeutic efficacy of Desloratadine has been further validated through multiple clinical trials. A notable trial involving patients with seasonal allergic rhinitis reported that Desloratadine was significantly more effective than placebo in reducing symptoms such as sneezing, nasal congestion, and itchy eyes. Additionally, the study noted that the onset of action was rapid, with patients experiencing relief within a few hours of administration. These findings reinforce the compound's position as a first-line treatment for allergic conditions.

Advancements in drug delivery systems have also contributed to the enhanced utilization of Desloratadine. Novel formulations such as extended-release tablets and liquid suspensions have been developed to cater to diverse patient needs. These formulations not only improve patient convenience but also ensure consistent drug delivery, thereby optimizing therapeutic outcomes. For example, an extended-release formulation of Desloratadine has shown promise in maintaining therapeutic levels for up to 24 hours, reducing the need for multiple daily doses.

The safety profile of Desloratadine has been extensively evaluated through preclinical and clinical studies. Unlike older antihistamines, Desloratadine does not cross the blood-brain barrier efficiently, which minimizes central nervous system side effects. This characteristic makes it particularly suitable for patients who require long-term management of allergies without experiencing sedation or cognitive impairment.

In conclusion, Desloratadine stands as a cornerstone in the treatment of allergic disorders due to its high efficacy, excellent safety profile, and convenient dosing regimen. The unique identification provided by its CAS number 100643-71-8 underscores its importance in pharmaceutical research and development. As ongoing studies continue to uncover new applications and refine existing formulations, Desloratadine is poised to remain a key player in modern allergy management.